N-Demethyl Trimebutine-d5 Hydrochloride
N-Demethyl Trimebutine-d5 Hydrochloride
Brand Name:
Vulcanchem
CAS No.:
1286632-72-1
VCID:
VC0026572
InChI:
InChI=1S/C21H27NO5.ClH/c1-6-21(22-2,16-10-8-7-9-11-16)14-27-20(23)15-12-17(24-3)19(26-5)18(13-15)25-4;/h7-13,22H,6,14H2,1-5H3;1H/i1D3,6D2;
SMILES:
CCC(COC(=O)C1=CC(=C(C(=C1)OC)OC)OC)(C2=CC=CC=C2)NC.Cl
Molecular Formula:
C21H28ClNO5
Molecular Weight:
414.938
N-Demethyl Trimebutine-d5 Hydrochloride
CAS No.: 1286632-72-1
Reference Standards
VCID: VC0026572
Molecular Formula: C21H28ClNO5
Molecular Weight: 414.938
| CAS No. | 1286632-72-1 |
|---|---|
| Product Name | N-Demethyl Trimebutine-d5 Hydrochloride |
| Molecular Formula | C21H28ClNO5 |
| Molecular Weight | 414.938 |
| IUPAC Name | [3,3,4,4,4-pentadeuterio-2-(methylamino)-2-phenylbutyl] 3,4,5-trimethoxybenzoate;hydrochloride |
| Standard InChI | InChI=1S/C21H27NO5.ClH/c1-6-21(22-2,16-10-8-7-9-11-16)14-27-20(23)15-12-17(24-3)19(26-5)18(13-15)25-4;/h7-13,22H,6,14H2,1-5H3;1H/i1D3,6D2; |
| Standard InChIKey | CTXAQAVYYROYHX-LFMIHFMMSA-N |
| SMILES | CCC(COC(=O)C1=CC(=C(C(=C1)OC)OC)OC)(C2=CC=CC=C2)NC.Cl |
| Synonyms | 3,4,5-Trimethoxybenzoic Acid 2-(Methylamino)-2-phenylbutyl-d5 Ester Hydrochloride;_x000B_N-Monodesmethyltrimebutine-d5 Hydrochloride; JO 1069-d5 Hydrochloride; |
| PubChem Compound | 57347630 |
| Last Modified | Nov 11 2021 |
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